2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-(cyclohexylmethyl)-4-[(4-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H31FN2O/c21-19-8-6-18(7-9-19)14-22-11-12-23(20(16-22)10-13-24)15-17-4-2-1-3-5-17/h6-9,17,20,24H,1-5,10-16H2
• InChI Key: XVVMAEBFHXFQEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCN(CC2CCO)CC3=CC=C(C=C3)F
• Molecular Formula: C20H31FN2O
• Molecular Weight: 334.5 g/mol

Description

2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol, also known as F114, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a selective serotonin receptor antagonist, which may contribute to its anxiolytic and antidepressant effects. 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol also has affinity for dopamine receptors, which may contribute to its potential use as an antipsychotic agent.
Biochemical and Physiological Effects:
2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been shown to have a range of biochemical and physiological effects. In animal models, 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been shown to decrease locomotor activity, increase sleep time, and decrease body temperature. 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has also been shown to decrease the release of dopamine and increase the release of serotonin in certain brain regions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its potential therapeutic applications, which may make it a useful tool for studying various diseases and disorders. However, one limitation is the lack of understanding of its exact mechanism of action, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic applications in various diseases and disorders. Another direction is to better understand its mechanism of action, which may lead to the development of more effective drugs. Additionally, future research could focus on developing new synthesis methods for 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol, which may improve its availability and accessibility for scientific research.

Synthesis Methods

The synthesis of 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol involves several steps, including the reaction of 4-fluorobenzyl chloride with cyclohexylmethylamine to form 1-(cyclohexylmethyl)-4-(4-fluorobenzyl)piperazine. This intermediate is then reacted with ethylene oxide to form 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and psychiatry. In neuroscience, 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In pharmacology, 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential use as a sedative and antipsychotic agent. In psychiatry, 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential use in the treatment of schizophrenia and bipolar disorder.